2-Phenylethyl formate
2-Phenylethyl formate
2-Phenylethyl formate, also known as benzylcarbinyl formate or 2-phenethyl methanoate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl formate is primarily located in the cytoplasm. 2-Phenylethyl formate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl formate is a bitter, green, and herbal tasting compound that can be found in bilberry. This makes 2-phenylethyl formate a potential biomarker for the consumption of this food product.
2-phenylethyl formate is a formate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol.
2-phenylethyl formate is a formate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol.
Brand Name:
Vulcanchem
CAS No.:
104-62-1
VCID:
VC0089394
InChI:
InChI=1S/C9H10O2/c10-8-11-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2
SMILES:
C1=CC=C(C=C1)CCOC=O
Molecular Formula:
C9H10O2
Molecular Weight:
150.17 g/mol
2-Phenylethyl formate
CAS No.: 104-62-1
Main Products
VCID: VC0089394
Molecular Formula: C9H10O2
Molecular Weight: 150.17 g/mol
| CAS No. | 104-62-1 |
|---|---|
| Product Name | 2-Phenylethyl formate |
| Molecular Formula | C9H10O2 |
| Molecular Weight | 150.17 g/mol |
| IUPAC Name | 2-phenylethyl formate |
| Standard InChI | InChI=1S/C9H10O2/c10-8-11-7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2 |
| Standard InChIKey | IKDIJXDZEYHZSD-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCOC=O |
| Canonical SMILES | C1=CC=C(C=C1)CCOC=O |
| Density | 1.056-1.065 |
| Physical Description | Colourless liquid; colourless to slightly yellow liquid; powerful, green-herbaceous, rosy odou |
| Description | 2-Phenylethyl formate, also known as benzylcarbinyl formate or 2-phenethyl methanoate, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 2-Phenylethyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-phenylethyl formate is primarily located in the cytoplasm. 2-Phenylethyl formate can be biosynthesized from 2-phenylethanol. 2-Phenylethyl formate is a bitter, green, and herbal tasting compound that can be found in bilberry. This makes 2-phenylethyl formate a potential biomarker for the consumption of this food product. 2-phenylethyl formate is a formate ester of 2-phenylethanol. It has a role as a metabolite. It derives from a 2-phenylethanol. |
| Solubility | Slighty soluble in water Miscible at room temperature (in ethanol) |
| PubChem Compound | 7711 |
| Last Modified | Nov 11 2021 |
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